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An In-depth Technical Guide to the Solubility of Lanthanum Hydroxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of lanthanum
hydroxide, La(OH)₃, in aqueous and acidic environments. The document details quantitative

solubility data, outlines relevant experimental protocols for solubility determination, and

presents logical workflows through diagrams as specified.

Introduction to Lanthanum Hydroxide
Lanthanum hydroxide, La(OH)₃, is an inorganic compound of the rare-earth element

lanthanum. It presents as a white, amorphous, or crystalline powder.[1][2] While it is a

component in specialty glass and catalysis, its low solubility and reactivity with phosphates are

of particular interest in environmental applications, such as removing phosphates from water,

and have been explored in biomedical contexts.[1][2] Understanding its solubility is critical for

controlling its synthesis, application, and potential biological interactions.

Solubility in Water
Lanthanum hydroxide is characterized by its very low solubility in water.[1][2][3][4][5] Its

dissolution in water is an equilibrium process governed by the solubility product constant (Ksp).

The dissolution reaction is as follows:
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La(OH)₃(s) ⇌ La³⁺(aq) + 3OH⁻(aq)

The Ksp is the product of the equilibrium concentrations of the dissociated ions, raised to the

power of their stoichiometric coefficients:

Ksp = [La³⁺][OH⁻]³

The reported values for the Ksp of lanthanum hydroxide vary across the literature, which can

be attributed to differences in experimental conditions such as temperature, pressure, and the

crystalline form of the solid.[1][6][7][8]

Quantitative Solubility Data in Water
The following table summarizes the reported solubility product constants for lanthanum
hydroxide at standard conditions (25 °C, 1 atm).

Parameter Value
Molar Solubility (s)
in pure water
(mol/L)

Source

Ksp 2.00 x 10⁻²¹ 9.25 x 10⁻⁷ [6][9]

pKsp 18.7 1.18 x 10⁻⁶ [1][3]

Ksp 1.0 x 10⁻²²·⁸ 1.37 x 10⁻⁷ [8]

Ksp 1.0 x 10⁻¹¹ 4.40 x 10⁻⁴ [7]

Note: Molar solubility (s) is calculated from Ksp = [s][3s]³ = 27s⁴. The value from Chegg[7] is a

significant outlier and may be specific to a non-standard problem or a typographical error.

Using the Ksp value of 2.00 x 10⁻²¹, the pH of a saturated lanthanum hydroxide solution can

be calculated. The hydroxide ion concentration [OH⁻] is 3s = 3 * (9.25 x 10⁻⁷ M) ≈ 2.78 x 10⁻⁶

M. This corresponds to a pOH of approximately 5.56 and a pH of 8.44.

Solubility in Acids
Lanthanum hydroxide is readily soluble in strong mineral acids.[1][2][3][4][10] This behavior is

characteristic of a basic hydroxide reacting with an acid in a neutralization reaction. The
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general ionic equation for this reaction is:

La(OH)₃(s) + 3H⁺(aq) → La³⁺(aq) + 3H₂O(l)

As the concentration of hydrogen ions (H⁺) increases (i.e., the pH decreases), the hydroxide

ions (OH⁻) from the dissolution equilibrium are consumed to form water. According to Le

Châtelier's principle, this removal of a product ion shifts the equilibrium to the right, causing

more La(OH)₃ to dissolve. Therefore, the solubility of lanthanum hydroxide increases

dramatically with decreasing pH.[8]

Reactions with Specific Acids
The reaction of lanthanum hydroxide with common strong acids, such as hydrochloric acid

(HCl) and sulfuric acid (H₂SO₄), proceeds as follows, forming the corresponding soluble

lanthanum salt:

With Hydrochloric Acid: La(OH)₃(s) + 3HCl(aq) → LaCl₃(aq) + 3H₂O(l)

With Nitric Acid: La(OH)₃(s) + 3HNO₃(aq) → La(NO₃)₃(aq) + 3H₂O(l)

With Sulfuric Acid: 2La(OH)₃(s) + 3H₂SO₄(aq) → La₂(SO₄)₃(aq) + 6H₂O(l)

Summary of Solubility in Acids
Solvent Condition Solubility Behavior Chemical Reaction

Acidic (pH < 7) High solubility
La(OH)₃(s) + 3H⁺(aq) →

La³⁺(aq) + 3H₂O(l)

Neutral (pH ≈ 7) Very low solubility
La(OH)₃(s) ⇌ La³⁺(aq) +

3OH⁻(aq)

Basic (pH > 7)
Very low solubility (Common

ion effect)

La(OH)₃(s) ⇌ La³⁺(aq) +

3OH⁻(aq)

Experimental Protocols
Precise determination of solubility requires well-defined experimental procedures. Below are

methodologies for quantifying the solubility of lanthanum hydroxide.
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Protocol for Ksp Determination in Water
This protocol is based on the principle of preparing a saturated solution and measuring the

concentration of a constituent ion at equilibrium.[11][12]

Objective: To determine the solubility product constant (Ksp) of La(OH)₃.

Materials:

Lanthanum hydroxide powder

Deionized, CO₂-free water

Constant temperature bath or shaker (e.g., 25 °C)

Centrifuge and tubes or filtration apparatus (e.g., 0.22 µm syringe filter)

Calibrated pH meter

Inductively Coupled Plasma Mass Spectrometer (ICP-MS) or Atomic Absorption

Spectrometer (AAS)

Standard solutions for La³⁺ calibration

Methodology:

Preparation of Saturated Solution: Add an excess amount of La(OH)₃ powder to a known

volume of CO₂-free deionized water in a sealed container. This prevents the absorption of

atmospheric CO₂ which can form lanthanum carbonate and affect the pH.[13]

Equilibration: Place the container in a constant temperature bath set to 25 °C. Agitate the

suspension for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: Separate the solid La(OH)₃ from the aqueous solution. This can be

achieved by centrifuging the suspension at high speed and carefully decanting the

supernatant, or by filtering the solution through a fine-pore filter.

Analysis of Lanthanum Ion Concentration [La³⁺]:
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Take a precise volume of the clear supernatant.

Acidify the sample with a small amount of ultrapure nitric acid to prevent precipitation

before analysis.

Analyze the concentration of La³⁺ using a calibrated ICP-MS or AAS. This concentration is

equal to the molar solubility (s).

Analysis of Hydroxide Ion Concentration [OH⁻] (Alternative Method):

Immediately measure the pH of the clear supernatant using a calibrated pH meter.

Calculate the pOH from the pH (pOH = 14 - pH).

Determine the hydroxide ion concentration: [OH⁻] = 10⁻ᵖᴼᴴ.

Calculation of Ksp:

From the dissolution stoichiometry, [OH⁻] = 3[La³⁺] = 3s.

Using the measured [La³⁺] (s): Ksp = (s) * (3s)³ = 27s⁴.

Using the measured [OH⁻]: Ksp = ([OH⁻]/3) * [OH⁻]³.

Protocol for Solubility Determination in Acidic Solution
This protocol uses acid-base titration to determine the amount of lanthanum hydroxide that

dissolves in an acidic medium.[14]

Objective: To measure the solubility of La(OH)₃ at a specific acidic pH.

Materials:

Lanthanum hydroxide powder

Standardized strong acid solution (e.g., 0.1 M HCl)

Standardized strong base solution (e.g., 0.1 M NaOH)
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pH indicator (e.g., phenolphthalein) or a calibrated pH meter

Burette, pipettes, and flasks

Methodology:

Reaction: Add a precisely weighed amount of La(OH)₃ to a known volume of the

standardized HCl solution. Ensure the acid is in stoichiometric excess to completely dissolve

the hydroxide.

Dissolution: Stir the mixture until all the La(OH)₃ has dissolved. Gentle heating can be

applied to speed up the process.

Titration of Excess Acid:

Allow the solution to cool to room temperature.

Add a few drops of a suitable pH indicator.

Titrate the solution with the standardized NaOH solution until the endpoint is reached (e.g.,

a persistent faint pink color with phenolphthalein). Record the volume of NaOH used.

Calculations:

Initial moles of HCl: M_HCl × V_HCl

Moles of NaOH used for titration: M_NaOH × V_NaOH

Moles of HCl that reacted with NaOH (excess HCl): This is equal to the moles of NaOH

used.

Moles of HCl that reacted with La(OH)₃: (Initial moles of HCl) - (Moles of excess HCl)

Moles of La(OH)₃ dissolved: (Moles of HCl reacted with La(OH)₃) / 3 (based on the 1:3

stoichiometry).

Solubility (g/L): (Moles of La(OH)₃ dissolved × Molar Mass of La(OH)₃) / (Initial Volume of

HCl in L).
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Visualizations
The following diagrams illustrate the logical and experimental workflows described in this guide.

Workflow for Ksp Determination of La(OH)₃

Preparation & Equilibration

Phase Separation

Analysis

Calculation

Add excess La(OH)₃
to CO₂-free water

Agitate in sealed container
at constant temp (25°C)

for 24-48h

Equilibration

Centrifuge or Filter
suspension

Collect clear supernatant
(Saturated Solution)

Method 1: Analyze [La³⁺]
using ICP-MS

Method 2: Measure pH
using calibrated meter

Calculate Ksp:
Ksp = [La³⁺] * (3[La³⁺])³ = 27s⁴

Calculate [OH⁻] from pH
[OH⁻] = 10^(pH-14)

Calculate Ksp:
Ksp = ([OH⁻]/3) * [OH⁻]³
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Click to download full resolution via product page

Caption: Experimental workflow for determining the Ksp of Lanthanum Hydroxide.
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Caption: Logical pathway illustrating the effect of acid on La(OH)₃ solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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